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Compound of Interest

Compound Name: 2,4-Dibromo-3,6-dimethylaniline

Cat. No.: B1588069 Get Quote

Technical Support Center: 2,4-Dibromo-3,6-
dimethylaniline
Welcome to the technical support resource for 2,4-Dibromo-3,6-dimethylaniline (CAS No.

26829-89-0). This guide is designed for researchers, scientists, and drug development

professionals to ensure safe and effective handling and storage of this compound. Here, we

address common questions and potential issues encountered during its use in a laboratory

setting.

Section 1: Compound Identification and Key
Properties
2,4-Dibromo-3,6-dimethylaniline is a halogenated aromatic amine. Its specific structure, with

bromine atoms flanking a methyl group and ortho to the amine, presents unique steric and

electronic properties that make it a valuable intermediate in organic synthesis. However, these

features also necessitate careful handling.
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Property Value Source

CAS Number 26829-89-0 [1][2]

Molecular Formula C₈H₉Br₂N [1]

Molecular Weight 278.97 g/mol [1]

Appearance
Solid (often described as

brown)
[3][4]

Melting Point 52 - 54 °C (126 - 129 °F) [5]

Boiling Point 264 °C (507 °F) [5]

Section 2: Frequently Asked Questions (FAQs) on
Safe Handling
This section addresses the most common queries regarding the day-to-day handling of 2,4-
Dibromo-3,6-dimethylaniline.

Q1: What are the primary health hazards associated with
this compound?
A1: 2,4-Dibromo-3,6-dimethylaniline is classified as harmful and an irritant. The primary

hazards, as defined by the Globally Harmonized System (GHS), are summarized below.

Exposure can occur via inhalation, skin contact, or ingestion, with all routes presenting

significant risk.
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Hazard Classification GHS Hazard Statement Source

Acute Toxicity (Oral) H302: Harmful if swallowed [3][5]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin
[3][5]

Acute Toxicity (Inhalation) H332: Harmful if inhaled [3][5]

Skin Corrosion/Irritation H315: Causes skin irritation [3][5]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[3][5]

Q2: What Personal Protective Equipment (PPE) is
mandatory when working with this compound?
A2: Due to its acute toxicity and irritant properties, a comprehensive PPE strategy is essential.

The causality is clear: direct contact must be prevented. The following PPE is required.[3][5][6]

PPE Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect gloves

before use.

Prevents skin absorption,

which is a primary route of

harmful exposure (H312).[3][4]

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

or splashes causing serious

eye irritation (H319).[3][5]

Skin/Body Protection Laboratory coat.

Prevents contamination of

personal clothing and

minimizes skin contact.[3]

Respiratory Protection

Required when dusts are

generated. Use a

NIOSH/MSHA approved

respirator.

Protects against inhalation of

harmful dust particles (H332).

[4][5]
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Q3: What are the essential steps for handling this solid
compound in the lab?
A3: The key is to minimize dust generation and prevent all personal contact. Follow this

workflow to ensure a safe handling process.
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Preparation

Handling

Post-Handling

Work in a well-ventilated area
(fume hood required)

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh compound carefully
to avoid dust generation

Transfer to reaction vessel

Wash skin thoroughly
after handling

Decontaminate work surfaces

Dispose of waste in an
approved waste disposal plant

Click to download full resolution via product page

Caption: Standard workflow for handling 2,4-Dibromo-3,6-dimethylaniline.
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Section 3: Storage and Stability Recommendations
Proper storage is critical for maintaining the chemical integrity of 2,4-Dibromo-3,6-
dimethylaniline and ensuring laboratory safety.

Q4: What are the optimal storage conditions?
A4: The compound is chemically stable under standard ambient conditions.[5] However, to

ensure long-term purity and safety, adhere to the following storage protocols:

Container: Store in a tightly closed container to prevent exposure to moisture and air.[5][6][7]

Atmosphere: Store in a dry, well-ventilated place.[5][6] For enhanced stability, particularly for

long-term storage, consider storing under an inert gas like argon or nitrogen.

Temperature: Recommended storage temperature is typically found on the product label.[5]

Room temperature is generally acceptable unless otherwise specified.

Q5: What substances or conditions should be avoided
during storage and experiments?
A5: Incompatibilities can lead to vigorous, potentially hazardous reactions. Avoid contact with

the following:

Strong Oxidizing Agents: Can cause violent reactions.[8]

Strong Acids, Acid Chlorides, Acid Anhydrides: These can react exothermically with the

aniline functional group.[8]

Heat and Ignition Sources: While the compound has a high flash point, it is combustible.

Avoid excess heat and open flames.[4][5]

Dust Formation: Finely distributed dust can form explosive mixtures with air.[5]
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Incompatible Materials Conditions to Avoid

2,4-Dibromo-3,6-dimethylaniline

Strong Oxidizing Agents

Violent Reaction

Strong Acids / Anhydrides

Exothermic Reaction

Excess Heat / Flames

Combustible

Dust Generation

Explosion Risk

Exposure Event

Skin Contact

Eye Contact

Inhalation

Ingestion

Take off contaminated clothing.
Rinse skin with plenty of water/shower.

Call a POISON CENTER if unwell.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Get medical attention.

Remove person to fresh air.
Keep comfortable for breathing.

Call a POISON CENTER if unwell.

Rinse mouth.
Immediately make victim drink water (two glasses max).

Call a POISON CENTER.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromo-3,6-dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
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for-2-4-dibromo-3-6-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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